Cas no 138117-87-0 (1-Propanesulfonic acid,3-[[3-(1,6-dihydro-6-oxo-9H-purin-9-yl)-1-oxopropyl]amino]-)

• Product Name: 1-Propanesulfonic acid,3-[[3-(1,6-dihydro-6-oxo-9H-purin-9-yl)-1-oxopropyl]amino]-
• CAS No: 138117-87-0
• MF: C₁₁H₁₅N₅O₅S
• MW: 329.332300424576
• CID: 1250618
• Update Time: 2024-08-04

1-Propanesulfonic acid,3-[[3-(1,6-dihydro-6-oxo-9H-purin-9-yl)-1-oxopropyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,3-[[3-(1,6-dihydro-6-oxo-9H-purin-9-yl)-1-oxopropyl]amino]-
• 1-Propanesulfonic acid, 3-[[3-(1,6-dihydro-6-oxo-9H-purin-9-yl)-1-oxopropyl]amino]-

• Inchi： 1S/C11H15N5O5S/c17-8(12-3-1-5-22(19,20)21)2-4-16-7-15-9-10(16)13-6-14-11(9)18/h6-7H,1-5H2,(H,12,17)(H,13,14,18)(H,19,20,21)
• InChI Key： BDXCQNOWZDLBHU-UHFFFAOYSA-N
• SMILES： C(S(O)(=O)=O)CCNC(=O)CCN1C2=C(N=C1)C(=O)NC=N2

Experimental Properties

• Density: 1.69±0.1 g/cm3(Predicted)
• pka: 1.67±0.50(Predicted)